Cas no 1251688-26-2 (N-(2-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-(2-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1251688-26-2
• MF: C₁₈H₁₆FN₃O₃
• MW: 341.336347579956
• CID: 6101437
• PubChem ID: 49665253
• Update Time: 2025-10-31

N-(2-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• N-(2-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• 1251688-26-2
• F3406-7612
• VU0624541-1
• AKOS024485331
• N-[(2-fluorophenyl)methyl]-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C18H16FN3O3/c1-24-14-8-6-12(7-9-14)18-22-21-17(25-18)10-16(23)20-11-13-4-2-3-5-15(13)19/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key： KTQDGTIHSQFJJR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(CC1=NN=C(C2C=CC(=CC=2)OC)O1)=O

Computed Properties

• Exact Mass: 341.11756954g/mol
• Monoisotopic Mass: 341.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-(2-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

Recent Advances in the Study of N-(2-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1251688-26-2)

In recent years, the compound N-(2-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1251688-26-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,3,4-oxadiazole core and fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

A recent study published in the Journal of Medicinal Chemistry investigated the molecular interactions of this compound with key inflammatory mediators. The researchers employed molecular docking and dynamics simulations to demonstrate its high affinity for cyclooxygenase-2 (COX-2), a well-known target in anti-inflammatory therapy. The findings suggest that the compound's oxadiazole ring system plays a critical role in stabilizing its binding to the active site of COX-2, thereby inhibiting prostaglandin synthesis. These insights provide a solid foundation for further structural modifications to enhance selectivity and reduce potential side effects.

Another significant advancement comes from a collaborative study between academic and industrial researchers, which explored the compound's anticancer properties. Using a panel of cancer cell lines, the team observed potent cytotoxic effects, particularly in breast and lung cancer models. Mechanistic studies revealed that the compound induces apoptosis through the mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. Notably, the fluorophenyl group was found to enhance cellular uptake and bioavailability, highlighting the importance of this structural feature in drug design.

Pharmacokinetic studies have also been conducted to evaluate the compound's ADME (absorption, distribution, metabolism, and excretion) profile. Results indicate moderate oral bioavailability and favorable tissue distribution, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest rapid hepatic clearance via cytochrome P450 enzymes. Current efforts are directed at synthesizing analogs with improved metabolic resistance while maintaining therapeutic efficacy.

In summary, the latest research on N-(2-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1251688-26-2) underscores its potential as a versatile scaffold for drug development. Its dual anti-inflammatory and anticancer activities, combined with its manageable pharmacokinetic profile, make it a compelling candidate for further investigation. Future studies should focus on in vivo validation, toxicity assessment, and the development of targeted delivery systems to maximize its therapeutic index.